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Abstract
This technical guide provides a comprehensive overview of N-Cyclohexyl-N-
methylcyclohexanamine (CAS No. 7560-83-0), a tertiary amine of significant interest in

various chemical and pharmaceutical applications. This document consolidates critical data

regarding its molecular properties, synthesis methodologies, spectroscopic characterization,

and key applications, with a focus on providing actionable insights for laboratory and

development settings. The guide includes detailed experimental protocols and highlights the

compound's role as both a catalyst and a synthetic intermediate.

Core Molecular and Physical Properties
N-Cyclohexyl-N-methylcyclohexanamine, also known by synonyms such as N,N-

Dicyclohexylmethylamine and N-Methyldicyclohexylamine, is a tertiary amine featuring a

central nitrogen atom bonded to two cyclohexyl rings and one methyl group.[1][2] This structure

imparts specific physical and chemical properties that are foundational to its utility.

Molecular Formula: C₁₃H₂₅N[1][2][3][4]

Molecular Weight: 195.34 g/mol [1][2][3]

The compound typically presents as a colorless to pale yellow liquid with a characteristic

amine-like odor.[1] Its high boiling point and miscibility with common organic solvents make it a
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versatile reagent in a variety of reaction conditions.[1] A summary of its key physical properties

is presented in Table 1.

Table 1: Physical and Chemical Properties of N-Cyclohexyl-N-methylcyclohexanamine

Property Value Source(s)

CAS Number 7560-83-0 [1][2][3]

Molecular Formula C₁₃H₂₅N [1][2][3][4]

Molecular Weight 195.34 g/mol [1][2][3]

Appearance Colorless to pale yellow liquid [1]

Density ~0.91 g/cm³ [1]

Boiling Point ~262.7 °C at 760 mmHg [1][2]

Flash Point 110.6 °C [1]

Solubility
Low solubility in water;

miscible with ethanol, ether
[1]

Refractive Index n20/D 1.49 [1]

Molecular Structure
The spatial arrangement of the two bulky cyclohexyl groups and the methyl group around the

central nitrogen atom is key to its function, influencing its steric hindrance and basicity.

Reaction Setup
Reaction

Work-up & Purification

Combine Reactants:
Dicyclohexylamine

Methanol
RuCl₃·xH₂O

KOtBu

Add to 20mL ACE
pressure tube Seal pressure tube Stir in oil bath

at 130°C for 36 hours Cool to room temperature Filter to remove
solid catalyst Wash with Ethyl Acetate Evaporate solvent

(rotary evaporator)
Purify via column
chromatography

Obtain Pure
N-Cyclohexyl-N-

methylcyclohexanamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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